2-({4,6-Dimethyl-3-[(2-methylphenyl)sulfonyl]-2-pyridinyl}oxy)-1-ethanol

• IUPAC Name: 2-[4,6-dimethyl-3-(2-methylphenyl)sulfonylpyridin-2-yl]oxyethanol
• InChI: InChI=1S/C16H19NO4S/c1-11-6-4-5-7-14(11)22(19,20)15-12(2)10-13(3)17-16(15)21-9-8-18/h4-7,10,18H,8-9H2,1-3H3
• InChI Key: RXVALSLAUOIYLW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1S(=O)(=O)C2=C(N=C(C=C2C)C)OCCO
• Molecular Formula: C16H19NO4S
• Molecular Weight: 321.4 g/mol
• CAS No.: 338411-98-6

Description

“2-({4,6-Dimethyl-3-[(2-methylphenyl)sulfonyl]-2-pyridinyl}oxy)-1-ethanol” is a chemical compound. Unfortunately, there is limited information available about this specific compound in the literature.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound include its molecular weight, melting point, boiling point, and solubility. The specific physical and chemical properties of “this compound” are not provided in the available literature.

Scientific Research Applications

Polarographic Studies

• Polarographic Reductions : 4,6-Dimethyl-2-benzimidazolyl and related derivatives, which share structural similarities with the queried compound, undergo polarographic reductions in aqueous ethanol. This involves the cleavage of a C-S bond forming pyridine and thiol derivatives. This process is used to understand electron densities and adsorptivity effects in these compounds (Johansson & Wendsjö, 1983).

• Catalytic Hydrogen Waves : Derivatives from the reduction of similar sulfoxides can act as catalysts in polarographic studies, leading to catalytic hydrogen waves in aqueous ethanol. This shows the potential of these compounds in catalytic applications (Johansson & Wendsjö, 1984).

Synthesis Applications

• Bohlmann-Rahtz Heteroannulation : In synthesizing complex organic compounds like dimethyl sulfomycinamate, derivatives similar to the queried compound are used in multi-step reactions. This demonstrates the role of these compounds in facilitating complex organic synthesis (Bagley et al., 2005).

• Selective Oxidation : Utilizing compounds like methyltrioxorhenium for the oxidation of sulfides, as seen in similar compounds, shows their utility in selective oxidation processes for creating sulfoxides and sulfones (Yamazaki, 1996).

Environmental Applications

• Decontamination Processes : Studies on Fe(II) activated peroxydisulfate (PDS) processes, which involve oxidation of sulfides to sulfones, indicate a role for similar compounds in environmental decontamination and pollutant degradation (Wang et al., 2018).

Electrochemical Applications

• Electrochemical Oxidation Studies : Investigations into the electrochemical oxidation processes of alcohols, like ethanol, using similar compounds, provide insights into the mechanisms of such reactions, which can have broader applications in electrochemistry and catalysis (Steinhoff et al., 2002).

Mechanism of Action

Target of Action

The primary targets of the compound “2-({4,6-Dimethyl-3-[(2-methylphenyl)sulfonyl]-2-pyridinyl}oxy)-1-ethanol” are currently unknown . This compound is a research chemical and is used for pharmaceutical testing

Result of Action

The molecular and cellular effects of the compound’s action are currently unknown . As a research chemical, it is used for pharmaceutical testing , and its effects are likely still under investigation.